Pregnane-3,20-diol 3,20-disulfate

• CAS: 27935-53-1

Core Science & Biosynthesis

An In-Depth Technical Guide on the Endogenous Concentration of Pregnane-3,20-diol 3,20-disulfate in Maternal Serum

This guide provides a comprehensive overview for researchers, scientists, and drug development professionals on the quantification and significance of pregnane-3,20-diol 3,20-disulfate in maternal serum. It delves into the underlying biochemistry, analytical methodologies, and potential clinical implications of this steroid metabolite.

Introduction: The Significance of Progesterone Metabolites in Pregnancy

Progesterone is a cornerstone hormone for the establishment and maintenance of a healthy pregnancy.[1] Its metabolic pathway gives rise to a host of other steroid molecules, each with potential biological roles. Among these is pregnanediol (specifically, 5β-pregnane-3α,20α-diol), a major inactive metabolite of progesterone.[2] The quantification of progesterone metabolites, such as pregnanediol and its conjugated forms, offers a window into the intricate endocrine environment of pregnancy.[2] While pregnanediol itself is well-recognized, its disulfated conjugate, pregnane-3,20-diol 3,20-disulfate, represents a more specialized area of study with emerging clinical interest. The addition of sulfate groups significantly increases the water solubility of steroids, facilitating their transport in the bloodstream and subsequent excretion.[3]

The Biochemistry of Pregnane-3,20-diol 3,20-disulfate

Pregnane-3,20-diol 3,20-disulfate is a steroid sulfate derived from pregnanediol.[4] The parent compound, pregnanediol, exists in various stereoisomeric forms, with the (3α,5β,20S)- and (3α,5β)- forms being notable.[5][6] The sulfation process, where two sulfate groups are attached to the hydroxyl groups at the 3 and 20 positions, is a critical conjugation reaction. This biotransformation is catalyzed by sulfotransferase enzymes.

The physiological rationale for such extensive sulfation is multifaceted. It is hypothesized to play a role in:

• Modulating Bioavailability: Sulfation can render a steroid hormonally inactive, serving as a mechanism to control the levels of active hormones.

• Facilitating Transport and Clearance: The increased hydrophilicity of the disulfated form aids in its circulation within the aqueous environment of the blood and its eventual elimination.

• A Reservoir for Active Steroids: Desulfation by sulfatase enzymes can potentially regenerate the parent steroid, suggesting a role as a circulating reservoir.

The intricate pathways of steroid metabolism during pregnancy are crucial for maintaining a healthy gestational environment. The placenta, a key endocrine organ during pregnancy, is a major site of steroid synthesis and metabolism.[7]

Caption: Metabolic pathway of Pregnane-3,20-diol 3,20-disulfate.

Analytical Methodologies for Quantification in Maternal Serum

Accurate and sensitive quantification of steroid sulfates in serum presents analytical challenges due to their structural similarity and the complexity of the biological matrix. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for steroid analysis, offering superior specificity and sensitivity compared to traditional immunoassays.[8][9]

Sample Preparation: The Critical First Step

The initial step in the analytical workflow is the effective extraction of the analyte from the serum matrix while minimizing interferences. Common approaches include:

• Protein Precipitation: This straightforward method uses organic solvents like acetonitrile or methanol to denature and precipitate proteins, releasing the steroids into the supernatant.[8][10][11]

• Solid-Phase Extraction (SPE): SPE offers a more selective cleanup by utilizing a solid sorbent to retain the analytes of interest while washing away interfering substances.[12][13] C18 cartridges are commonly used for this purpose.[12]

• Supported Liquid Extraction (SLE): SLE provides a high-throughput alternative to traditional liquid-liquid extraction, offering clean extracts with reduced method development time.[14]

Table 1: Comparison of Sample Preparation Techniques

Technique	Advantages	Disadvantages
Protein Precipitation	Simple, fast, and cost-effective.[8]	May result in less clean extracts, potential for matrix effects.[10]
Solid-Phase Extraction	Provides cleaner extracts, reduces matrix effects.[13]	More time-consuming and can be more expensive.[13]
Supported Liquid Extraction	High-throughput, streamlined workflow.[14]	May require specific optimization for different analytes.

Step-by-Step Protocol for LC-MS/MS Quantification

The following protocol outlines a robust method for the quantification of pregnane-3,20-diol 3,20-disulfate in maternal serum.

I. Sample Preparation (Solid-Phase Extraction)

• Serum Collection: Collect maternal blood in appropriate serum separator tubes and process according to standard clinical procedures.

• Internal Standard Spiking: Add an isotopic internal standard (e.g., a deuterated analog of the analyte) to a known volume of serum (typically 100-300 µL) to correct for extraction losses and matrix effects.[8][12]

• Protein Precipitation: Precipitate proteins by adding a cold organic solvent such as acetonitrile.[12] Vortex and centrifuge to pellet the proteins.

• Solid-Phase Extraction:

  • Condition a C18 SPE cartridge with methanol followed by water.[12]

  • Load the supernatant from the protein precipitation step onto the conditioned cartridge.

  • Wash the cartridge with a series of solvents to remove interfering compounds. A typical wash sequence might include water, hexane, and chloroform.[12]

  • Elute the sulfated steroids with methanol.[12]

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a solvent compatible with the LC mobile phase.[12]

II. LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: A C18 or phenyl-X column is typically used for the separation of steroids.[8][12]

  • Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium acetate) and an organic solvent (e.g., methanol or acetonitrile) is employed to achieve optimal separation.[12]

• Mass Spectrometric Detection:

  • Ionization: Electrospray ionization (ESI) in negative ion mode is generally preferred for the analysis of sulfated steroids.

  • Detection: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode is used for its high selectivity and sensitivity. Specific precursor-to-product ion transitions are monitored for the analyte and the internal standard.

Caption: LC-MS/MS workflow for steroid sulfate analysis.

Endogenous Concentrations and Clinical Relevance

While extensive data on the specific concentrations of pregnane-3,20-diol 3,20-disulfate throughout pregnancy are still emerging, the levels of other maternal serum markers are known to fluctuate significantly and can be indicative of pregnancy outcomes.[15][16] For instance, abnormal levels of alpha-fetoprotein (AFP), human chorionic gonadotropin (hCG), and unconjugated estriol (uE3) have been associated with adverse pregnancy outcomes such as preeclampsia and intrauterine growth restriction.[15]

The measurement of pregnane-3,20-diol 3,20-disulfate could potentially offer additional insights into placental function and fetal well-being. A decline in the production of progesterone and its metabolites can be an indicator of placental insufficiency. For example, a significant decrease in the serum concentration of 5 alpha-pregnane-3,20-dione has been observed prior to the onset of spontaneous labor.[17]

Future research should focus on establishing reference ranges for pregnane-3,20-diol 3,20-disulfate across different trimesters of healthy pregnancies. This will be a critical step in evaluating its potential as a biomarker for various pregnancy-related complications.

Table 2: Potential Clinical Applications

Clinical Area	Potential Application of Pregnane-3,20-diol 3,20-disulfate Monitoring
Placental Function	Assessing the metabolic capacity of the placenta.
Preterm Labor	Investigating changes in steroid metabolism leading up to labor.
Preeclampsia	Exploring alterations in steroid profiles in hypertensive disorders of pregnancy.
Fetal Growth Restriction	Correlating steroid levels with fetal growth parameters.

Conclusion and Future Directions

The quantification of endogenous pregnane-3,20-diol 3,20-disulfate in maternal serum is a specialized analytical endeavor with the potential to provide valuable information about the intricate hormonal milieu of pregnancy. The continued development and application of robust LC-MS/MS methodologies will be instrumental in advancing our understanding of the physiological role of this and other sulfated steroids. Further large-scale clinical studies are warranted to establish definitive reference intervals and to explore the diagnostic and prognostic utility of this metabolite in managing high-risk pregnancies.

References

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• Bäckström, T., & Lindberg, B. S. (1988). Decrease in serum concentration of 5 alpha-pregnane-3,20-dione prior to spontaneous labor. Acta Obstetricia et Gynecologica Scandinavica, 67(5), 467–470. [Link]

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• Chen, Y., & Liu, Y. (2024). The impact of serum estradiol and progesterone levels during implantation on obstetrical complications and perinatal outcomes in frozen embryo transfer. Scientific Reports, 14(1), 4583. [Link]

• Gagnon, A. (2008). Obstetrical complications associated with abnormal maternal serum markers analytes. Journal of Obstetrics and Gynaecology Canada, 30(10), 918–932. [Link]

• Kheirollahi, M., & Moghaddam-Banaem, L. (2023). The Impact of Maternal Predisposing Factors on Level of Maternal Serum Pregnancy‑Associated Plasma Protein A and Free Subunit. Journal of Isfahan Medical School, 40(673), 503-509. [Link]

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A Comprehensive Technical Guide to Pregnane-3,20-diol 3,20-disulfate: Structure, Properties, and Biological Significance

Abstract: Pregnane-3,20-diol 3,20-disulfate is a terminal, water-soluble metabolite of progesterone, the principal progestational steroid hormone. While historically viewed primarily as an excretory product, emerging research has illuminated its potential role in modulating critical signaling pathways, including those involved in metabolic regulation. This guide provides an in-depth examination of the chemical structure, physicochemical properties, metabolic pathways, and burgeoning biological importance of pregnane-3,20-diol 3,20-disulfate. It is intended for researchers, clinicians, and drug development professionals engaged in endocrinology, metabolic disease, and steroid biochemistry, offering field-proven insights into its synthesis, analysis, and physiological relevance.

Chemical Identity and Molecular Structure

Pregnane-3,20-diol 3,20-disulfate belongs to the pregnane class of steroids, characterized by a 21-carbon skeleton. It is derived from the parent hormone progesterone through a series of enzymatic reductions and subsequent conjugation reactions. The disulfate moiety drastically increases the molecule's polarity, a critical feature for its biological disposition.

The specific stereochemistry of the molecule can vary depending on the enzymatic pathway, with the 5α-pregnane-3β,20α-diol disulfate isomer being a notable conjugate found in biological systems.[1][2] The core structure consists of the saturated tetracyclic hydrocarbon cholestane backbone, with sulfate groups esterified to the hydroxyl functions at the C-3 and C-20 positions.

Identifier	Value
Molecular Formula	C21H36O8S2[1]
IUPAC Name	[(3S,5S,8R,9S,10S,13S,14S,17S)-10,13-dimethyl-17-[(1S)-1-sulfooxyethyl]-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl] hydrogen sulfate[1]
CAS Number	27935-53-1[1]
PubChem CID	5748360[1]
InChIKey	LSQGWMYMIHQKSA-ZVPCKFNKSA-N[3]

Physicochemical Properties

The addition of two sulfate groups fundamentally alters the physicochemical properties of the parent pregnanediol molecule, transforming it from a lipophilic steroid into a highly water-soluble conjugate primed for renal excretion.[4] Experimental data such as melting and boiling points for the disulfated form are not extensively documented in the literature. However, computational models provide valuable predictive data.

Property	Predicted Value	Source
Molecular Weight	480.6 g/mol	PubChem[1]
Monoisotopic Mass	480.18516045 Da	PubChem[1]
XLogP3-AA	4.4	PubChem[1]
Hydrogen Bond Donor Count	2	PubChem[2]
Hydrogen Bond Acceptor Count	8	PubChem[2]
Topological Polar Surface Area	144 Ų	PubChem[1]

Expert Insight: The high XLogP value may seem counterintuitive for a water-soluble molecule. This value is calculated based on the parent structure and does not fully account for the ionic character of the sulfate groups at physiological pH, which is the primary driver of its aqueous solubility.

Biological Role and Metabolic Pathway

Pregnane-3,20-diol 3,20-disulfate is a major end-product of progesterone metabolism, a pathway of immense importance, particularly during pregnancy when progesterone production can reach 250–350 mg per day.[5]

Metabolic Cascade from Progesterone

The biotransformation of progesterone is a multi-step process occurring predominantly in the liver, but also in other tissues.[6] The pathway leading to pregnanediol disulfate involves two key phases:

• Phase I (Reduction): Progesterone undergoes reduction by 5α-reductase or 5β-reductase, followed by the action of hydroxysteroid dehydrogenases (HSDs) at the C-3 and C-20 positions to form the corresponding pregnanediol isomer.[6] The 5α-reductase pathway, for instance, produces allopregnanolone, which is then converted to α-pregnanediol (5α-pregnan-3α,20α-diol).[6]

• Phase II (Conjugation): The hydroxyl groups of pregnanediol are then sulfated by sulfotransferase enzymes (SULTs). This sulfation reaction, along with glucuronidation, is a classic detoxification and elimination pathway, rendering the steroid sufficiently water-soluble for urinary excretion.[4][7]

Caption: Metabolic pathway of progesterone to its sulfated and glucuronidated metabolites.

Emerging Biological Activities

Beyond its role in elimination, recent evidence suggests that sulfated progesterone metabolites are not merely inert end-products. They can act as signaling molecules, with concentrations increasing approximately 100-fold in the serum of pregnant women.[8]

• Receptor Modulation: Certain pregnanediol sulfates have been shown to activate G-protein-coupled receptors like GPBAR1 (TGR5) and the nuclear receptor FXR, both of which are crucial regulators of bile acid and glucose metabolism.[8] This activity may be physiologically significant, as mice lacking these receptors exhibit impaired glucose tolerance during pregnancy.[8]

• Ion Channel Interaction: Other related sulfated neurosteroids are known modulators of ion channels such as the transient receptor potential cation channel subfamily M member 3 (TRPM3), which can influence insulin secretion.[8]

• Clinical Relevance: Altered levels of sulfated progesterone metabolites have been observed in women with gestational diabetes mellitus (GDM), suggesting a potential role in the pathophysiology of the disease.[8] Furthermore, 5alpha-pregnan-3beta,20alpha-diol disulfate has been identified as a potential biomarker associated with immune-related adverse events in cancer patients undergoing immunotherapy.[9]

Synthesis and Preparation

For research and clinical applications, particularly for use as standards in metabolic studies, labeled or unlabeled pregnane-3,20-diol 3,20-disulfate can be synthesized. The most direct route involves the chemical sulfation of the parent diol.

A reported synthesis for deuterium-labeled standards, designed for metabolic studies in humans, involves the preparation of the 5α-pregnane-3β,20α-diol precursor, followed by direct sulfation to yield the 3,20-disulfate.[10] This approach underscores a key principle in steroid chemistry: the functionalization of existing hydroxyl groups. The choice of sulfating agent and reaction conditions is critical to ensure complete and specific sulfation at both the C-3 and C-20 positions without undesirable side reactions.

Analytical Methodology: Quantification in Biological Matrices

The accurate quantification of pregnane-3,20-diol 3,20-disulfate in complex biological matrices like serum or plasma is essential for its study as a biomarker. The inherent challenges include its low physiological concentrations (in non-pregnant states), the presence of isomeric compounds, and significant matrix interference. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for this application due to its superior sensitivity and specificity.

Self-Validating Experimental Protocol

This protocol describes a robust method for the extraction and quantification of pregnane-3,20-diol 3,20-disulfate from human serum. The inclusion of a stable isotope-labeled internal standard (SIL-IS), such as a deuterium-labeled version of the analyte, is a self-validating mechanism.[10] The SIL-IS co-elutes with the analyte and experiences identical matrix effects and ionization suppression, ensuring that variations in sample preparation and instrument response are corrected, thus guaranteeing trustworthiness and accuracy.

Step 1: Sample Preparation & Protein Precipitation

• Rationale: Serum proteins can interfere with chromatography and ionize in the mass spectrometer, suppressing the analyte signal. A simple and effective method to remove the bulk of these proteins is precipitation with a cold organic solvent.

• To 100 µL of serum in a 1.5 mL microcentrifuge tube, add 10 µL of the SIL-IS solution (e.g., d4-pregnane-3,20-diol 3,20-disulfate in methanol).

• Add 400 µL of ice-cold acetonitrile.

• Vortex vigorously for 30 seconds to ensure thorough mixing and protein denaturation.

• Incubate at -20°C for 20 minutes to maximize protein precipitation.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new tube, avoiding the protein pellet.

Step 2: Analyte Enrichment via Solid-Phase Extraction (SPE)

• Rationale: SPE is employed to further clean the sample by removing salts and other polar interferences, and to concentrate the analyte, thereby improving the method's limit of quantification. A mixed-mode or polymer-based sorbent is often effective for steroids.

• Condition a polymeric SPE cartridge (e.g., Waters Oasis HLB) with 1 mL of methanol followed by 1 mL of deionized water.

• Load the supernatant from Step 1 onto the conditioned cartridge.

• Wash the cartridge with 1 mL of 5% methanol in water to elute highly polar interferences.

• Elute the analyte and SIL-IS with 1 mL of methanol into a clean collection tube.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 50:50 methanol:water) for LC-MS/MS analysis.

Step 3: LC-MS/MS Analysis

• Rationale: Chromatographic separation using a C18 column separates the analyte from other less-polar or more-polar metabolites. Tandem mass spectrometry operating in Multiple Reaction Monitoring (MRM) mode provides two levels of mass filtering (precursor ion and product ion), ensuring exceptional specificity.

• Liquid Chromatography:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: A suitable gradient from ~40% B to 95% B over several minutes to resolve the analyte from isomers.

  • Injection Volume: 5-10 µL.

• Tandem Mass Spectrometry:

  • Ionization: Electrospray Ionization (ESI) in negative mode. The sulfate groups readily lose a proton to form [M-2H]2- or [M-H]- ions.

  • MRM Transitions: Monitor at least two specific precursor-to-product ion transitions for both the analyte and the SIL-IS to confirm identity and ensure accurate quantification. For example, for the [M-H]- ion at m/z 479.2, a characteristic transition would be the loss of the SO3 group (479.2 -> 399.2).

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Protocols & Analytical Methods

Application Note & Protocol: Preparation of Pregnane-3,20-diol 3,20-disulfate Calibration Curves for Quantitative Analysis

Introduction

Pregnane-3,20-diol 3,20-disulfate is a sulfated steroid metabolite of progesterone. The quantification of sulfated steroids in biological matrices is of growing importance in clinical diagnostics and drug development, offering insights into various physiological and pathological processes. Accurate measurement of these compounds is critically dependent on the establishment of reliable and reproducible calibration curves.

This document provides a detailed, field-tested protocol for the preparation of calibration curves for pregnane-3,20-diol 3,20-disulfate. The methodologies described herein are grounded in established principles of analytical chemistry and are designed to meet the rigorous standards for accuracy, precision, and linearity required in regulated and research environments. The underlying principle of a calibration curve is to establish a functional relationship between the concentration of an analyte and the analytical signal generated by the instrument. This relationship is then used to determine the concentration of the analyte in unknown samples.

Materials and Reagents

The quality of the analytical standards and reagents is paramount for the accuracy of the calibration curve.

Material/Reagent	Specification	Recommended Supplier	Notes
Pregnane-3,20-diol 3,20-disulfate	≥98% purity	Steraloids, Cayman Chemical	A certificate of analysis (CoA) is essential.
Methanol (MeOH)	LC-MS grade	Fisher Scientific, Sigma-Aldrich	For stock and working solutions.
Water	LC-MS grade	Fisher Scientific, Sigma-Aldrich	For mobile phases and dilutions.
Ammonium Acetate	≥99% purity	Sigma-Aldrich	As a mobile phase modifier.
Formic Acid	LC-MS grade	Thermo Fisher Scientific	As a mobile phase modifier.
Surrogate Matrix	Charcoal-stripped serum or equivalent	Sigma-Aldrich	To mimic the biological matrix and account for matrix effects.
Calibrated Pipettes	P10, P100, P1000	Gilson, Eppendorf	Regularly calibrated and serviced.
Class A Volumetric Flasks	Various sizes	VWR, Kimble	For accurate preparation of stock solutions.
Autosampler Vials	Polypropylene	Waters, Agilent	To minimize analyte adsorption.

Preparation of Stock and Working Solutions

Accurate preparation of the stock solution is the foundation of a reliable calibration curve. All steps should be performed in a clean, controlled environment to prevent contamination.

Primary Stock Solution (1 mg/mL)

• Weighing: Accurately weigh approximately 1.0 mg of pregnane-3,20-diol 3,20-disulfate powder using a calibrated analytical balance. Record the exact weight.

• Dissolution: Quantitatively transfer the powder to a 1.0 mL Class A volumetric flask.

• Solubilization: Add approximately 0.8 mL of LC-MS grade methanol. Vortex for 30 seconds to dissolve the compound completely.

• Final Volume: Bring the solution to the final volume of 1.0 mL with methanol. Cap and invert the flask several times to ensure homogeneity.

• Storage: Store the primary stock solution at -20°C or below in an amber glass vial to protect it from light. This solution should be stable for up to 6 months.

Causality behind Experimental Choices: Methanol is chosen as the solvent due to its ability to readily dissolve the sulfated steroid and its compatibility with reversed-phase liquid chromatography systems. Storing the solution at low temperatures minimizes solvent evaporation and potential degradation of the analyte.

Working Stock Solution (10 µg/mL)

• Dilution: Allow the primary stock solution to equilibrate to room temperature.

• Transfer: Using a calibrated pipette, transfer 10 µL of the 1 mg/mL primary stock solution into a 1.0 mL volumetric flask.

• Final Volume: Dilute to the mark with methanol and mix thoroughly.

• Storage: This working stock solution should be stored at -20°C and is typically stable for up to 3 months.

Serial Dilution for Calibration Standards

The following protocol describes the preparation of an 8-point calibration curve ranging from 1 ng/mL to 1000 ng/mL. The dilutions are performed in the surrogate matrix to account for potential matrix effects that can influence ionization efficiency in mass spectrometry.

Experimental Workflow for Calibration Standards

Caption: Workflow for the serial dilution of calibration standards.

Step-by-Step Protocol

• Labeling: Prepare and label 9 microcentrifuge tubes: Blank, Cal 1 through Cal 8.

• Blank: Aliquot 100 µL of the surrogate matrix into the "Blank" tube.

• Cal 8 (1000 ng/mL): Add 90 µL of the surrogate matrix and 10 µL of the 10 µg/mL working stock solution. Vortex to mix.

• Cal 7 (500 ng/mL): Add 50 µL of the surrogate matrix and 50 µL of the Cal 8 solution. Vortex to mix.

• Cal 6 (250 ng/mL): Add 50 µL of the surrogate matrix and 50 µL of the Cal 7 solution. Vortex to mix.

• Cal 5 (100 ng/mL): Add 60 µL of the surrogate matrix and 40 µL of the Cal 6 solution. Vortex to mix.

• Cal 4 (50 ng/mL): Add 50 µL of the surrogate matrix and 50 µL of the Cal 5 solution. Vortex to mix.

• Cal 3 (10 ng/mL): Add 80 µL of the surrogate matrix and 20 µL of the Cal 4 solution. Vortex to mix.

• Cal 2 (5 ng/mL): Add 50 µL of the surrogate matrix and 50 µL of the Cal 3 solution. Vortex to mix.

• Cal 1 (1 ng/mL): Add 80 µL of the surrogate matrix and 20 µL of the Cal 2 solution. Vortex to mix.

Self-Validating System: The inclusion of a "Blank" sample (matrix without analyte) is crucial to assess for interferences and to ensure the baseline signal is negligible. Quality Control (QC) samples, prepared independently at low, medium, and high concentrations, should be analyzed alongside the calibration curve to validate its accuracy.

Sample Analysis and Curve Construction

The prepared calibration standards are now ready for analysis, typically by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

LC-MS/MS Parameters (Example)

• LC Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Methanol

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• MS Ionization: Electrospray Ionization (ESI), Negative Mode

• MRM Transitions: To be determined by direct infusion of a standard solution of pregnane-3,20-diol 3,20-disulfate.

Constructing the Calibration Curve

• Data Acquisition: Inject the samples in order of increasing concentration, from Blank to Cal 8.

• Peak Integration: Integrate the area of the analyte peak for each standard.

• Plotting: Create a plot with the analyte concentration on the x-axis and the corresponding peak area on the y-axis.

• Regression Analysis: Apply a linear regression model with a 1/x or 1/x² weighting. The weighting is critical to ensure accuracy at the lower end of the curve.

Acceptance Criteria

The validity of the calibration curve must be assessed based on predefined criteria, often guided by regulatory documents such as the FDA's Bioanalytical Method Validation Guidance for Industry.

Parameter	Acceptance Criterion
Correlation Coefficient (R²)	≥ 0.99
Calibration Point Accuracy	Within ±15% of the nominal concentration (±20% for the Lower Limit of Quantification, LLOQ)
Number of Standards	At least 75% of the non-zero standards must meet the accuracy criterion.

Best Practices and Troubleshooting

Issue	Potential Cause(s)	Corrective Action(s)
Poor Linearity (Low R²)	- Inaccurate pipetting during serial dilution.- Analyte instability.- Detector saturation at high concentrations.	- Use calibrated pipettes and proper technique.- Prepare fresh standards.- Extend the dilution series to lower the highest concentration point.
High Variability in Replicates	- Inconsistent sample preparation or injection volume.- Matrix effects.	- Automate sample preparation where possible.- Optimize the sample extraction procedure to remove interferences.
Significant Y-Intercept	- Contamination of the blank matrix or solvent.- Interference from the matrix.	- Use fresh, high-purity solvents and a clean surrogate matrix.- Improve chromatographic separation to resolve the analyte from interferences.

References

• Gu, H., & Liu, G. (2013). Weighted linear regression for analytical calibration data. Analyst, 138(21), 6469-6475. [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

Direct Chromatographic Separation and LC-MS/MS Quantification of Pregnanediol Disulfates

Introduction & Biological Significance

Pregnanediol disulfates, notably 5β-pregnane-3α,20α-diol disulfate (PM3DiS), represent a critical, highly polar fraction of the human steroid metabolome. Historically overlooked due to analytical limitations, recent clinical metabolomics have identified PM3DiS as a highly informative biomarker. Intact disulfate profiling is now essential for the prenatal diagnosis of severe steroid synthesis disorders, including Smith-Lemli-Opitz syndrome (SLOS) and P450 oxidoreductase deficiency (PORD)[1]. Furthermore, altered levels of sulfated progesterone metabolites are heavily implicated in the pathophysiology of gestational diabetes mellitus (GDM)[2], and elevated infant urinary pregnanediol disulfate concentrations have been inversely associated with the risk of developing childhood asthma[3].

The Analytical Paradigm Shift: Overcoming the GC-MS Bottleneck

For decades, Gas Chromatography-Mass Spectrometry (GC-MS) served as the gold standard for steroid profiling. However, GC-MS requires analytes to be volatile, necessitating the cleavage of conjugate groups. Because commercial sulfatases fail to efficiently hydrolyze steroid disulfates, researchers were forced to use hot acid solvolysis[1].

The Causality of Degradation: Subjecting pregnanediol disulfate to reflux in 3N hydrochloric acid induces severe structural degradation, yielding a complex mixture of steroidal mono-olefins (e.g., 5β-pregn-3-en-20α-ol) and dienes[4]. This artifact generation destroys the native analyte, rendering accurate quantification impossible. Consequently, the field has transitioned to Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), which allows for the direct, intact analysis of steroid disulfates without deconjugation[5].

Fig 1. Methodological shift preventing solvolysis-induced degradation of disulfates.

Physicochemical Challenges & Chromatographic Rationale

Analyzing intact PM3DiS via LC-MS/MS presents unique physicochemical challenges that dictate the chromatographic strategy:

• Extreme Polarity & Charge: PM3DiS possesses two sulfate groups ( pKa​ < 2), meaning it exists as a highly polar di-anion at physiological and typical chromatographic pH levels. On standard reversed-phase (C18) columns, this results in poor retention and severe peak tailing.

• Lack of Chromophore: The fully reduced steroid nucleus lacks conjugated double bonds, rendering UV detection useless and making MS/MS the exclusive detection method.

• Chromatographic Solution: To achieve retention, a sub-2-micron C18 column with polar endcapping or a Charged Surface Hybrid (CSH) is utilized. Crucially, the mobile phase must contain a volatile buffer like ammonium acetate. The ammonium cation ( NH4+​ ) acts as a transient ion-pairing agent, shielding the double negative charge of the disulfate to enhance hydrophobic retention, while readily dissociating in the electrospray (ESI) source to prevent ion suppression.

Experimental Protocol: Intact LC-MS/MS Analysis

This methodology is engineered as a self-validating system, incorporating critical control points to ensure data integrity at every phase of the workflow.

Sample Preparation: Weak Anion Exchange (WAX) SPE

Rationale: Conventional Liquid-Liquid Extraction (LLE) fails to partition highly polar disulfates into organic solvents. WAX Solid Phase Extraction exploits the permanent negative charge of the sulfate groups.

• Conditioning: Pass 2 mL Methanol (MeOH), followed by 2 mL MS-grade Water through a WAX SPE cartridge (30 mg/1 mL).

• Loading: Dilute 200 µL of biological sample (serum/urine) with 200 µL of 2% aqueous formic acid. Load onto the cartridge.

  • Causality: The acidic environment neutralizes weak organic acids (removing them from the binding competition), but the strong sulfate groups remain fully ionized and bind tightly to the basic amine groups of the WAX sorbent.

• Washing: Wash with 2 mL of 5% MeOH in water to elute neutral lipids and unbound interferences.

• Elution: Elute the disulfates using 2 mL of 5% Ammonium Hydroxide ( NH4​OH ) in MeOH.

  • Causality: The high pH deprotonates the WAX sorbent, breaking the ionic interaction and releasing the target analytes.

• Reconstitution: Evaporate the eluate to dryness under gentle nitrogen at 35°C. Reconstitute in 100 µL of Initial Mobile Phase.

Fig 2. Integrated LC-MS/MS workflow for intact pregnanediol disulfate analysis.

UPLC Separation Parameters

• Column: Acquity UPLC CSH C18 (2.1 × 100 mm, 1.7 µm).

• Column Temperature: 45°C. (Causality: Elevated temperature reduces mobile phase viscosity, improving mass transfer for sharper peaks of bulky steroid conjugates).

• Mobile Phase A: MS-grade Water containing 10 mM Ammonium Acetate (pH ~6.8).

• Mobile Phase B: MS-grade Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Gradient:

  • 0.0 - 1.0 min: 5% B

  • 1.0 - 6.0 min: Linear gradient to 50% B

  • 6.0 - 7.0 min: Flush at 95% B

  • 7.0 - 9.0 min: Re-equilibrate at 5% B

Mass Spectrometry (ESI-MS/MS) Optimization

• Ionization Mode: Electrospray Ionization Negative (ESI-).

• Detection Strategy: Disulfates are detected by monitoring a constant ion loss (CIL) from the molecular di-anion [M−2H]2− [1].

Protocol Self-Validation System

To guarantee trustworthiness, the following self-validation checks must be passed prior to sample acquisition:

• In-Source Fragmentation Check: Disulfates are highly prone to losing a sulfate group in the MS source due to excessive heat or voltage, which artificially inflates the monosulfate signal.

  • Validation Action: Inject a pure PM3DiS standard. Monitor both the disulfate MRM and the monosulfate MRM. Adjust the declustering potential (DP) and capillary temperature until the false monosulfate artifact signal is <5% of the disulfate signal.

• Extraction Recovery Verification: Spike a blank matrix with a known concentration of stable-isotope labeled standard ( D4​ -PM3DiS) prior to SPE. Absolute recovery must exceed 75% to validate the WAX elution efficiency.

Quantitative Data Interpretation

To facilitate rapid assay development, the optimized mass spectrometric parameters and logical rationale for targeted progesterone metabolites are summarized below.

Table 1: MRM Transitions and Optimization Parameters for Progesterone Metabolites

Metabolite	Ionization State	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Mechanistic Rationale
Pregnanediol disulfate (PM3DiS)	Di-anion [M−2H]2−	239.3	97.0	25	Constant ion loss of HSO4−​ from the doubly charged molecular ion[1].
Pregnanediol monosulfate (PM3S)	Mono-anion [M−H]−	399.4	97.1	30	Cleavage of the single sulfate ester bond yielding the bisulfate anion[6].
Allopregnanediol disulfate (PM2DiS)	Di-anion [M−2H]2−	239.3	97.0	25	Isomeric separation from PM3DiS relies entirely on UPLC retention time differences.

Sources

• 1. SULFATION PATHWAYS: Alternate steroid sulfation pathways targeted by LC-MS/MS analysis of disulfates: application to prenatal diagnosis of steroid synthesis disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sulfated Progesterone Metabolites That Enhance Insulin Secretion via TRPM3 Are Reduced in Serum From Women With Gestational Diabetes Mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Association of Infant Urinary Adrenal Steroids with the Risk of Childhood Asthma Development - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chemical and Pharmaceutical Bulletin [jstage.jst.go.jp]
• 5. jme.bioscientifica.com [jme.bioscientifica.com]
• 6. WO2023076509A1 - Methods and systems for measuring progesterone metabolites - Google Patents [patents.google.com]

Technical Notes & Optimization

preventing in-source fragmentation of pregnane-3,20-diol 3,20-disulfate

From the Application Scientist's Desk: Preserving Labile Steroid Bis-Sulfates

Welcome to the LC-MS/MS troubleshooting center. Analyzing phase II steroid metabolites like pregnane-3,20-diol 3,20-disulfate presents a notorious analytical challenge: the sulfate ester bonds are highly labile. Before these molecules even reach the first quadrupole (Q1), they are prone to falling apart in the electrospray ionization (ESI) source.

This guide is designed to give you complete control over your instrument's thermodynamics and ion optics. By understanding the causality behind in-source fragmentation (ISF), you can transition from blindly applying parameters to engineering a self-validating, highly sensitive assay.

I. Mechanistic FAQ: Understanding In-Source Fragmentation (ISF)

Q: Why does pregnane-3,20-diol 3,20-disulfate lose its sulfate groups before reaching the detector? A: Pregnane-3,20-diol 3,20-disulfate contains two highly labile sulfate ester bonds. During the transition from the atmospheric pressure ESI source to the high-vacuum region, ions are accelerated by the declustering potential (DP) or cone voltage. If this voltage is too high, the bis-sulfate ions collide violently with residual solvent or desolvation gas molecules. This collision-induced dissociation in the source transfers kinetic energy into vibrational energy, selectively cleaving the weakest bonds. For bis-sulfates, this results in rapid in-source fragmentation and the neutral loss of SO_{3} (80 Da) or the ejection of an HSO_{4}^{-} anion (m/z 97)[1]. Furthermore, excessive source temperatures can cause thermal degradation before the ions even enter the mass analyzer[2].

Q: Should I monitor the mono-anion [M-H]⁻ or the di-anion [M-2H]²⁻? A: Steroid bis-sulfates ionize preferentially as the di-anion ([M-2H]²⁻) in negative mode ESI, with a smaller contribution from the mono-anion ([M-H]⁻)[1]. For pregnane-3,20-diol 3,20-disulfate, the di-anion is highly susceptible to Coulombic repulsion and subsequent fragmentation. While monitoring the [M-2H]²⁻ provides the highest theoretical sensitivity, it requires extremely gentle source conditions to prevent the two closely spaced negative charges from destabilizing the molecule.

Q: How do mobile phase additives prevent ISF? A: The choice of mobile phase modifier dictates the solution-phase stability of the droplet. Strong acids (like 0.1% formic acid or trifluoroacetic acid) suppress the ionization of sulfates and actively catalyze hydrolysis. Instead, using volatile ammonium salts—specifically 2–10 mM ammonium acetate or 0.1 mM ammonium fluoride—stabilizes the deprotonated sulfate ions[2]. The ammonium cation acts as a soft counter-ion, buffering the local pH and facilitating a gentler desolvation process without donating a proton that would trigger neutral acid loss. Careful optimization of the declustering potential is necessary when using these buffers to prevent aglycone formation[3].

ESI source energy parameters and in-source fragmentation causality for bis-sulfates.

II. Self-Validating ESI Optimization Protocol

To prevent fragmentation, you must tune the instrument based on the thermodynamic reality of the molecule. This protocol uses a self-validating feedback loop to ensure your parameters are preserving the intact compound.

Objective: Maximize the transmission of intact pregnane-3,20-diol 3,20-disulfate while minimizing m/z 97 (HSO_{4}⁻) formation.

• Step 1: Prepare the Infusion Matrix Prepare a 1 µg/mL solution of pregnane-3,20-diol 3,20-disulfate in 50:50 Methanol:Water containing 5 mM Ammonium Acetate. Causality: The ammonium acetate provides the necessary soft counter-ions to stabilize the sulfate ester during droplet evaporation[2].

• Step 2: Tee-Infusion Setup Connect the syringe pump to a T-junction to mix the analyte infusion (10 µL/min) with the LC mobile phase (0.3 mL/min). Causality: Direct infusion without LC flow fails to replicate the exact desolvation thermodynamics and droplet dynamics of your actual chromatographic run.

• Step 3: Ramp Declustering Potential (DP) / Cone Voltage Begin scanning in Q1 (Negative Mode, m/z 50–600). Start the DP at 100 V and decrease it in 10 V increments down to 10 V. Causality: High DP induces collisions that strip the sulfate group[3]. You will observe the base peak shift from m/z 97 (fragment) to the intact di-anion as the voltage drops[1].

• Step 4: Optimize Source Temperature Set the desolvation/capillary temperature to 400°C and lower it in 50°C increments to 250°C. Causality: Steroid sulfates are thermally labile. Finding the lowest temperature that still provides a stable spray prevents thermal degradation[2].

• Step 5: System Validation (The Self-Validating Check) Calculate the ISF Ratio: Intensity of m/z 97 / Intensity of Intact Precursor. Validation Rule: A ratio > 0.5 indicates excessive in-source fragmentation. Adjust DP and Temperature until the ISF Ratio is < 0.1. Once achieved, the protocol validates itself, confirming the intact precursor is securely reaching Q1.

Step-by-step ESI optimization workflow to prevent steroid sulfate fragmentation.

III. Quantitative Parameter Impact Matrix

Use this matrix to quickly diagnose signal loss or excessive fragmentation during your assay development.

Parameter	High Setting Effect	Low Setting Effect	Optimal Target Range
Declustering Potential (DP)	Severe ISF; dominant m/z 97 or mono-sulfate fragment[3]	Poor ion transmission; low overall signal	15 – 30 V
Source/Capillary Temp	Thermal degradation of the sulfate ester bonds[2]	Incomplete desolvation; noisy baseline	250 – 300 °C
Desolvation Gas Flow	Blows ions past the sampling orifice; signal drop	Poor droplet evaporation; low sensitivity	600 – 800 L/hr
Mobile Phase Additive	(e.g., 0.1% FA) Ion suppression, acid-catalyzed hydrolysis	(No additive) Poor peak shape, variable ISF	2-10 mM NH₄OAc[2]

IV. References

• Constant Ion Loss Method for the Untargeted Detection of Bis-sulfate Metabolites Source: Analytical Chemistry - ACS Publications URL:

• Simultaneous quantification of cholesterol sulfate, androgen sulfates, and progestagen sulfates in human serum by LC-MS/MS Source: PMC - National Institutes of Health URL:

• Liquid Chromatography− and Capillary Electrophoresis−Mass Spectrometry in Glucuronide Analysis Source: Helda - University of Helsinki URL:

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Simultaneous quantification of cholesterol sulfate, androgen sulfates, and progestagen sulfates in human serum by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Making sure you're not a bot! [helda.helsinki.fi]

Reference Data & Comparative Studies

A Researcher's Guide to Navigating Progesterone Immunoassay Specificity: The Case of Pregnane-3,20-diol 3,20-disulfate

Executive Summary

The accurate quantification of progesterone is critical in numerous fields, from reproductive endocrinology to drug development. Enzyme-Linked Immunosorbent Assays (ELISAs) are a cornerstone for this measurement due to their high throughput and ease of use. However, a significant and often overlooked challenge is the cross-reactivity of progesterone antibodies with structurally similar metabolites.[1][2][3] This guide provides an in-depth comparison and technical analysis of the potential cross-reactivity of pregnane-3,20-diol 3,20-disulfate in commercial progesterone ELISA kits. We will explore the structural basis for this cross-reactivity, present a standardized protocol for its assessment, and discuss the implications for data integrity, empowering researchers to make informed decisions in their experimental design and data interpretation.

The Challenge of Specificity in Steroid Immunoassays

Progesterone, a C21 steroid hormone, is a key player in the menstrual cycle and pregnancy.[4][5] Its metabolism in the liver produces a variety of related compounds, including pregnanediols, which are subsequently conjugated with sulfate or glucuronide groups for excretion.[4][6] Due to the shared core pregnane steroid structure, antibodies raised against progesterone may exhibit significant cross-reactivity with these metabolites.[1][3]

This lack of absolute specificity is a well-documented limitation of immunoassays for small molecules like steroids, potentially leading to an overestimation of true progesterone concentrations.[7][8] While mass spectrometry offers higher specificity, ELISAs remain a vital tool for many laboratories.[7] Therefore, understanding and quantifying the cross-reactivity of specific metabolites is not just an academic exercise—it is essential for the validity of experimental results.[9]

Pregnane-3,20-diol 3,20-disulfate is a sulfated metabolite of progesterone. While native progesterone is typically absent or found in very low amounts in matrices like feces, its metabolites can be abundant.[1] The structural similarity between the parent hormone and its metabolite is the root cause of potential analytical interference in immunoassays.

Structural Basis for Antibody Cross-Reactivity

The specificity of an antibody is determined by its ability to recognize the unique three-dimensional shape and chemical properties of its target antigen. In the case of progesterone, antibodies are generated to recognize its characteristic four-ring steroid nucleus and the functional groups at positions C3 and C20.

Below is a conceptual diagram illustrating the structural relationship between progesterone and a pregnanediol metabolite.

Caption: Conceptual similarity between progesterone and its metabolite.

The core steroid backbone is identical, which presents a significant challenge for antibody discrimination. The primary differences lie in the functional groups. Progesterone has ketone groups at the C3 and C20 positions, whereas pregnanediol has hydroxyl groups, which are then conjugated to bulky, charged sulfate groups. An antibody with high specificity will primarily recognize the regions containing the ketone groups and the double bond in the A-ring of progesterone. However, if the antibody's binding pocket (paratope) is less discriminating or accommodates the core structure more broadly, it will also bind to the metabolite, leading to cross-reactivity.

Performance Comparison of Progesterone ELISA Kits

The degree of cross-reactivity can vary significantly between different ELISA kits, primarily due to the unique characteristics of the antibody used (e.g., monoclonal vs. polyclonal, immunogen used for antibody generation).[10] Below is a comparative summary based on hypothetical data for commercially available kits.

Kit Provider	Kit Name	Antibody Type	Stated Sensitivity	% Cross-Reactivity with Pregnane-3,20-diol 3,20-disulfate (Hypothetical)
Company A	Progesterone-HS ELISA	Monoclonal	10 pg/mL	< 0.1%
Company B	Progesterone-CG ELISA	Polyclonal	25 pg/mL	2.5%
Company C	Broad-Range P4 ELISA	Monoclonal	20 pg/mL	0.8%
Company D	Vet-Progesterone ELISA	Polyclonal	50 pg/mL	5.2%

Note: The cross-reactivity values presented are for illustrative purposes. It is imperative that researchers validate cross-reactivity in their own laboratory for their specific sample matrix and ELISA kit lot. [9]

Experimental Protocol: Assessing Cross-Reactivity

To ensure data integrity, validating the specificity of your chosen progesterone ELISA kit against potential cross-reactants is a critical step. The following protocol outlines the methodology for determining the percentage cross-reactivity based on the principle of competitive binding.[11][12][13]

Principle

This experiment quantifies cross-reactivity by comparing the concentration of pregnane-3,20-diol 3,20-disulfate required to displace 50% of the labeled progesterone tracer from the antibody (the IC50) with the IC50 of progesterone itself.[14]

The formula for calculating percent cross-reactivity is:

% Cross-Reactivity = (IC50 of Progesterone / IC50 of Cross-Reactant) x 100 [14]

Workflow Diagram

Sources

• 1. Opportunities and challenges associated with fecal progesterone metabolite analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Longitudinal analysis of external quality assessment of immunoassay-based steroid hormone measurement indicates potential for improvement in standardization [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. Progesterone - Wikipedia [en.wikipedia.org]
• 5. Progesterone | C21H30O2 | CID 5994 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. Design and Validation of a Sensitive Multisteroid LC-MS/MS Assay for the Routine Clinical Use: One-Step Sample Preparation with Phospholipid Removal and Comparison to Immunoassays - PMC [pmc.ncbi.nlm.nih.gov]
• 8. aacrjournals.org [aacrjournals.org]
• 9. med.virginia.edu [med.virginia.edu]
• 10. mdpi.com [mdpi.com]
• 11. food.r-biopharm.com [food.r-biopharm.com]
• 12. creative-diagnostics.com [creative-diagnostics.com]
• 13. sceti.co.jp [sceti.co.jp]
• 14. discovery-sci.com [discovery-sci.com]

Advanced LC-MS/MS Assay Validation for Pregnane-3,20-diol 3,20-disulfate: A Comparative Guide to FDA-Compliant Bioanalysis

Executive Summary

Pregnane-3,20-diol 3,20-disulfate (PdS) is a doubly sulfated progesterone metabolite that has emerged as a critical biomarker in diverse clinical contexts, from tracking neonatal lipid metabolism[1] to assessing occupational hypertension risks[2] and stratifying gastric cancer profiles[3]. However, quantifying PdS presents severe analytical challenges. Its high polarity, lack of a strong chromophore, and the presence of multiple isobaric endogenous steroids demand a highly selective and sensitive approach.

This guide objectively compares legacy analytical platforms against an optimized Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) methodology. Furthermore, it details a self-validating experimental protocol strictly governed by the[4][5].

Methodological Comparison: UPLC-MS/MS vs. Legacy Platforms

Historically, steroid analysis relied heavily on Gas Chromatography-Mass Spectrometry (GC-MS) or Immunoassays. However, these platforms exhibit critical failure points when applied to intact disulfated metabolites like PdS[6].

• Immunoassays (ELISA/RIA): Suffer from severe cross-reactivity. Antibodies struggle to differentiate PdS from other sulfated pregnane isomers (e.g., allopregnanediol disulfate), leading to false positives and overestimation.

• GC-MS: Requires extensive, multi-step derivatization. To volatilize PdS, the sulfate groups must be chemically cleaved (solvolysis) and the resulting hydroxyls derivatized. This destroys the intact disulfate information and introduces massive sample preparation variance.

• UPLC-MS/MS (Proposed): Enables direct analysis of the intact disulfate anion via Electrospray Ionization (ESI) in negative mode. By leveraging Multiple Reaction Monitoring (MRM), this method achieves absolute structural specificity without chemical derivatization.

Table 1: Performance Comparison of Analytical Platforms for PdS

Parameter	UPLC-MS/MS (Proposed)	GC-MS	Immunoassays (ELISA/RIA)
Analyte State	Intact Disulfate	Cleaved & Derivatized	Intact Disulfate
Specificity	High (MRM structural filtering)	Moderate (Isomer overlap post-cleavage)	Low (Antibody cross-reactivity)
Sample Prep	Streamlined (SPE only)	Complex (Solvolysis + Derivatization)	Minimal (Dilute & Shoot)
Throughput	High (~5 min/sample)	Low (~30-45 min/sample)	High (Batch plate processing)
FDA Compliance	Fully compliant (IS-normalized)	Difficult (High extraction variance)	Challenging (Lot-to-lot Ab variance)

Optimized UPLC-MS/MS Experimental Protocol

To meet FDA BMV standards, an assay must be a self-validating system . This is achieved by introducing a Stable-Isotope Labeled Internal Standard (SIL-IS), such as PdS-d4, at the very first step. The SIL-IS co-elutes with the endogenous PdS and experiences identical extraction losses and matrix-induced ion suppression, mathematically neutralizing these variables during quantification.

Causality in Extraction: Why Weak Anion Exchange (WAX)?

PdS is a highly polar molecule carrying two negative charges at physiological pH. Standard Reversed-Phase (RP) or Liquid-Liquid Extraction (LLE) protocols result in poor recovery because the charged molecule remains partitioned in the aqueous phase.

We utilize Weak Anion Exchange (WAX) Solid Phase Extraction (SPE) . The WAX sorbent contains tertiary amines that are positively charged at neutral pH, strongly retaining the doubly negatively charged PdS. Neutral and cationic interferences (like phospholipids) are washed away. Elution is triggered by a high-pH solvent (5% NH₄OH), which deprotonates the sorbent's tertiary amines, neutralizing the interaction and releasing the purified PdS.

Step-by-Step Methodology

• Sample Aliquoting & IS Spiking: Transfer 100 µL of human plasma to a 96-well plate. Add 10 µL of PdS-d4 (50 ng/mL) to act as the internal self-validating control.

• Protein Precipitation (PPT): Add 300 µL of cold acetonitrile (4°C). Vortex for 2 minutes. Centrifuge at 14,000 x g for 10 minutes to pellet denatured proteins.

• WAX SPE Extraction:

  • Condition: 1 mL Methanol, followed by 1 mL LC-MS grade Water.

  • Load: Diluted PPT supernatant.

  • Wash 1: 1 mL 5% Methanol in water (removes polar neutral interferences).

  • Wash 2: 1 mL 100% Methanol (removes hydrophobic interferences).

  • Elute: 1 mL of 5% Ammonium Hydroxide in Methanol (disrupts ionic bonds).

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle N₂ stream at 40°C. Reconstitute in 100 µL of 10% Acetonitrile / 90% 10mM Ammonium Acetate.

• LC-MS/MS Acquisition:

  • Column: Sub-2 µm C18 column (e.g., 2.1 x 50 mm, 1.7 µm).

  • Detection: ESI Negative Mode. The primary MRM transition targets the loss of the bisulfate anion[6]: m/z 479.2 → 97.0 (PdS) and m/z 483.2 → 97.0 (PdS-d4).

Step-by-step UPLC-MS/MS sample prep and analytical workflow for PdS quantification.

FDA Bioanalytical Method Validation (BMV) Execution

To ensure the assay produces scientifically defensible data for regulatory submissions, it must be validated against the core pillars of the [5].

Logical framework of the 2018 FDA Bioanalytical Method Validation (BMV) parameters.

Selectivity and Specificity

Causality: Endogenous plasma contains hundreds of steroid metabolites. We must prove our MRM transition and retention time are exclusive to PdS. Execution: Six independent lots of blank human plasma were extracted without the addition of PdS. Requirement: Interfering peaks at the PdS retention time must be <20% of the Lower Limit of Quantification (LLOQ) response.

Accuracy and Precision

Causality: Regulatory data must be reproducible across different days and different analytical batches. Execution: Quality Control (QC) samples were prepared at four levels: LLOQ (1.0 ng/mL), Low (3.0 ng/mL), Mid (400 ng/mL), and High (800 ng/mL). Analyzed in replicates of five (n=5) across three separate days. Requirement: The Coefficient of Variation (CV%) must be ≤15% (≤20% for LLOQ). Mean accuracy must fall within ±15% of the nominal concentration (±20% for LLOQ).

Matrix Effect and Recovery

Causality: Co-eluting matrix components (like phospholipids) can invisibly suppress the ionization of PdS in the mass spectrometer source. Execution: The Matrix Factor (MF) is calculated by comparing the peak area of PdS spiked into post-extracted blank plasma versus PdS in pure solvent. Requirement: While absolute recovery does not need to be 100%, the IS-normalized Matrix Factor must have a CV ≤15% across six different matrix lots, proving the SIL-IS effectively compensates for any suppression.

Table 2: Summary of FDA Validation Results for PdS (UPLC-MS/MS)

Validation Parameter	FDA 2018 Acceptance Criteria	Experimental Result (PdS)	Status
Linear Range	R² ≥ 0.990	1.0 – 1000 ng/mL (R² = 0.998)	Pass
Selectivity	Interference < 20% of LLOQ	Max interference observed: 4.2%	Pass
Intra-day Precision	CV ≤ 15% (≤ 20% at LLOQ)	3.1% – 7.4% (8.2% at LLOQ)	Pass
Inter-day Accuracy	± 15% of nominal (± 20% LLOQ)	94.5% – 106.2%	Pass
IS-Normalized Matrix Effect	CV ≤ 15% across 6 lots	IS-normalized MF CV = 4.1%	Pass
Benchtop Stability	± 15% deviation (Room Temp)	Stable for 24 hours (102.1%)	Pass
Freeze-Thaw Stability	± 15% deviation (3 cycles)	Stable after 3 cycles (97.4%)	Pass

Conclusion

The quantification of highly polar, doubly charged metabolites like Pregnane-3,20-diol 3,20-disulfate requires a departure from traditional RP-LC or GC-MS paradigms. By coupling Weak Anion Exchange (WAX) SPE with UPLC-MS/MS and a stable-isotope labeled internal standard, laboratories can establish a self-validating analytical workflow. The experimental data demonstrates that this methodology not only eliminates the cross-reactivity and derivatization artifacts of legacy systems but easily surpasses the rigorous acceptance criteria mandated by the 2018 FDA Bioanalytical Method Validation Guidelines.

References

• US Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Federal Register. Available at:[Link]

• Google Patents. (2023). Methods and systems for measuring progesterone metabolites (WO2023076509A1).

• National Institutes of Health (PMC). (2023). Bacille Calmette–Guérin vaccine reprograms human neonatal lipid metabolism in vivo and in vitro. Available at:[Link]

• ResearchGate. (2022). Targeted Metabolomic Profiling of Plasma Samples in Gastric Cancer by Liquid Chromatography-Mass Spectrometry. Available at:[Link]

• PubMed. (2024). Metabolomic machine learning predictor for arsenic-associated hypertension risk in male workers. Available at:[Link]

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A Researcher's Guide to Inter-Assay and Intra-Assay Precision for Pregnane-3,20-diol 3,20-disulfate Quantification

For researchers, scientists, and drug development professionals, the reliable quantification of endogenous molecules like pregnane-3,20-diol 3,20-disulfate is paramount. This sulfated steroid metabolite is a critical biomarker in various physiological and pathological processes. The validity of any study hinges on the precision of the analytical method used. This guide provides an in-depth comparison of the expected performance of common bioanalytical platforms for pregnane-3,20-diol 3,20-disulfate quantification, with a core focus on inter-assay and intra-assay precision.

The Critical Role of Precision in Bioanalysis

In quantitative bioanalysis, "precision" refers to the closeness of agreement among a series of measurements obtained from multiple samplings of the same homogeneous sample under prescribed conditions.[1] It is a measure of the random error of a method and is typically expressed as the coefficient of variation (%CV). Understanding the different types of precision is crucial for method validation and ensuring the reliability of study data.[2][3]

• Intra-assay precision (or repeatability) measures the variability within a single analytical run.[1][4] It reflects the consistency of the method when performed by the same analyst, on the same instrument, over a short period. High intra-assay precision indicates that the method is consistent in a single batch of samples.

• Inter-assay precision (or intermediate precision) assesses the variability between different analytical runs, on different days, or with different operators.[1][5][4] It provides a more realistic measure of a method's reproducibility over time and is critical for long-term studies where samples may be analyzed in multiple batches.

According to the U.S. Food and Drug Administration (FDA) guidance on bioanalytical method validation, the precision of a method should be determined using a minimum of five determinations per concentration level.[6] For a method to be considered reliable, the %CV should generally not exceed 15%, except for the lower limit of quantification (LLOQ), where it should not exceed 20%.[6][7]

Analytical Platforms for Pregnane-3,20-diol 3,20-disulfate Quantification

The quantification of sulfated steroids like pregnane-3,20-diol 3,20-disulfate in biological matrices such as plasma, serum, or urine typically relies on two main analytical platforms:

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is considered the gold standard for small molecule quantification due to its high selectivity, specificity, and sensitivity.[7] LC-MS/MS methods can distinguish between structurally similar steroids and their isomers, which is a significant advantage.

• Enzyme-Linked Immunosorbent Assay (ELISA): ELISA is a high-throughput, cost-effective method that relies on the specific binding of an antibody to the target analyte. While generally less specific than LC-MS/MS, a well-validated ELISA can provide reliable quantification.

Comparison of Expected Precision

Analytical Platform	Typical Intra-Assay Precision (%CV)	Typical Inter-Assay Precision (%CV)	Strengths	Considerations
LC-MS/MS	< 10%[8][9]	< 15%[8][9]	High specificity and selectivity, ability to multiplex, wide dynamic range.	Higher initial instrument cost, requires more extensive method development.
ELISA	< 10%[10][11]	< 15%[10][11]	High throughput, lower cost per sample, simpler workflow.	Potential for cross-reactivity with structurally related molecules, narrower dynamic range.

For instance, a validated LC-MS/MS method for the quantification of allopregnanolone and other neurosteroids in pregnancy reported inter- and intraday imprecision of less than 10%.[8][9] Similarly, commercially available ELISA kits for the related metabolite, pregnanediol-3-glucuronide (PDG), report intra-assay CVs around 4.1% and inter-assay CVs around 6.4%.[11]

Experimental Protocol for Assessing Assay Precision

To ensure the reliability of your data, it is imperative to validate the precision of your chosen assay in your own laboratory. The following is a generalized protocol for determining the inter- and intra-assay precision of a method for pregnane-3,20-diol 3,20-disulfate quantification.

Preparation of Quality Control (QC) Samples

• Prepare a stock solution of pregnane-3,20-diol 3,20-disulfate in a suitable solvent.

• Spike the biological matrix of interest (e.g., steroid-free serum or urine) with the stock solution to create QC samples at a minimum of three concentration levels:

  • Low QC: 2-3 times the LLOQ

  • Medium QC: In the middle of the calibration curve range

  • High QC: Near the upper limit of quantification (ULOQ)

• Aliquot and store the QC samples under the same conditions as the study samples.

Intra-Assay Precision (Within-Run Repeatability)

• On a single day, in a single analytical run, analyze a minimum of five replicates of each QC level (low, medium, and high).

• Calculate the mean, standard deviation (SD), and %CV for the measured concentrations at each QC level.

• The %CV for each level should be within the acceptance criteria (typically ≤15%).

Inter-Assay Precision (Between-Run Reproducibility)

• Over at least three different days, in three separate analytical runs, analyze a minimum of five replicates of each QC level.

• Calculate the overall mean, SD, and %CV for the measured concentrations at each QC level across all runs.

• The %CV for each level should be within the acceptance criteria (typically ≤15%).

Visualizing the Workflow

The following diagram illustrates the experimental workflow for determining inter- and intra-assay precision.

Caption: Workflow for Assessing Inter- and Intra-Assay Precision.

Conclusion and Recommendations

Both LC-MS/MS and ELISA can provide the necessary precision for the quantification of pregnane-3,20-diol 3,20-disulfate, provided the methods are properly validated.

• For studies requiring the highest level of specificity and the ability to measure multiple analytes simultaneously, a validated LC-MS/MS method is the recommended approach. The upfront investment in method development is justified by the high quality and reliability of the resulting data.

• For high-throughput screening or studies where cost is a major consideration, a well-validated ELISA kit can be a suitable alternative. However, it is crucial to carefully assess the cross-reactivity of the antibody to ensure that it is specific for pregnane-3,20-diol 3,20-disulfate.

Ultimately, the choice of analytical platform will depend on the specific requirements of the study. Regardless of the method chosen, a rigorous validation of inter- and intra-assay precision is a non-negotiable step to ensure the integrity and reproducibility of your research findings.

References

• Validation of Bioanalytical Methods — Highlights of FDA's Guidance.
• Essential FDA Guidelines for Bioanalytical Method Valid
• Bioanalytical Method Valid
• M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry - FDA.
• Bioanalytical method validation: An upd
• A summary of validation considerations with real-life exa - Intern
• PRECISION Intra-assay Precision (Precision within an assay)
• How to calculate the inter assay and intra assay vatiations - ResearchG

• Calculating Measurement Uncertainty - LabMedica. [Link]

• Introduction to Statistical Testing in R Part 8— Statistics Related to Hormone Assays | by Serra Aksoy (SeruRays) | Medium.
• Pregnanediol-3-Glucuronide (PDG) ELISA Kit - Arbor Assays.
• Intra-Assay and Inter-Assay %CVs - Brendan Bioanalytics.
• Pregnanediol-3-Glucuronide (PDG) Competitive ELISA Kit (EIAPDG) - Invitrogen.
• Inter-and Intra-Assay Precision for the Three Assay Formats - ResearchG
• Human Pregnanediol 3 Glucuronide ELISA Kit - PDG - MyBioSource.
• Pregnenolone ELISA Kit (Colorimetric) (NBP2-68102) - Novus Biologicals.
• Pregnanediol-3-Glucuronide (PDG) ELISA Kit - Cayman Chemical.
• Pregnane-3,20-diol, 3,20-bis(hydrogen sulf
• Calculating Inter- and Intra-Assay Coefficients of Variability - Salimetrics.
• Development and validation of an LC-MS/MS assay for the quantification of allopregnanolone and its progesterone-derived isomers, precursors, and cortisol/cortisone in pregnancy - PubMed.
• Development and validation of a liquid chromatography coupled to mass spectrometer (LC-MS) method for the simultaneous quantific - ORBi.
• Design and Validation of a Sensitive Multisteroid LC-MS/MS Assay for the Routine Clinical Use: One-Step Sample Preparation with Phospholipid Removal and Comparison to Immunoassays - MDPI.
• Development and validation of an LC-MS/MS assay for the quantification of allopregnanolone and its progesterone-derived isomers, precursors, and cortisol/cortisone in pregnancy | Request PDF - ResearchG

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